Cas no 1341035-09-3 (Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-)

Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-, is a heterocyclic compound featuring a fused pyridopyridazine core with a saturated cyclohexene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. Its partially hydrogenated framework enhances stability while retaining reactivity for further functionalization. The compound’s rigid bicyclic system is advantageous for designing bioactive molecules, particularly in targeting central nervous system (CNS) disorders or enzyme inhibition. Its synthetic versatility allows for modifications at multiple positions, enabling tailored applications in lead optimization. Suitable for research in pharmacophores and scaffold diversification, it offers a balance of reactivity and structural complexity.
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- structure
1341035-09-3 structure
Product Name:Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-
CAS No:1341035-09-3
MF:C7H9N3O
MW:151.165860891342
CID:5456548
PubChem ID:75487619
Update Time:2025-10-18

Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-
    • Inchi: 1S/C7H9N3O/c11-7-3-5-1-2-8-4-6(5)9-10-7/h3,8H,1-2,4H2,(H,10,11)
    • InChI Key: ZSYBGJJLEBFLDW-UHFFFAOYSA-N
    • SMILES: C12CNCCC1=CC(=O)NN=2

Computed Properties

  • Exact Mass: 151.074561919g/mol
  • Monoisotopic Mass: 151.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 53.5Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • pka: 10.45±0.20(Predicted)

Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6799931-0.05g
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one
1341035-09-3 95.0%
0.05g
$285.0 2025-03-12
Enamine
EN300-6799931-0.1g
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one
1341035-09-3 95.0%
0.1g
$426.0 2025-03-12
Enamine
EN300-6799931-0.25g
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one
1341035-09-3 95.0%
0.25g
$607.0 2025-03-12
Enamine
EN300-6799931-0.5g
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one
1341035-09-3 95.0%
0.5g
$959.0 2025-03-12
Enamine
EN300-6799931-1.0g
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one
1341035-09-3 95.0%
1.0g
$1229.0 2025-03-12
Enamine
EN300-6799931-2.5g
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one
1341035-09-3 95.0%
2.5g
$2408.0 2025-03-12
Enamine
EN300-6799931-5.0g
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one
1341035-09-3 95.0%
5.0g
$3562.0 2025-03-12
Enamine
EN300-6799931-10.0g
2H,3H,5H,6H,7H,8H-pyrido[3,4-c]pyridazin-3-one
1341035-09-3 95.0%
10.0g
$5283.0 2025-03-12
Aaron
AR01PNNG-2.5g
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-
1341035-09-3 95%
2.5g
$3336.00 2025-02-14
Aaron
AR01PNNG-50mg
Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-
1341035-09-3 95%
50mg
$417.00 2025-02-14

Additional information on Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro-

Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- (CAS No. 1341035-09-3)

Pyrido[3,4-c]pyridazin-3(2H)-one, 5,6,7,8-tetrahydro- (CAS No. 1341035-09-3) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by their complex ring systems containing atoms other than carbon. The Pyrido[3,4-c]pyridazine core of this molecule is particularly intriguing due to its dual aromaticity and potential for versatile chemical reactivity.

The CAS No. 1341035-09-3 designation uniquely identifies this compound within the vast database of chemical substances. Its structure comprises a fused pyridine and pyridazine ring system with a ketone functional group at position 3. The tetrahydro substitution at positions 5,6,7,8 introduces a degree of saturation into the system, which can significantly influence its electronic properties and reactivity. Recent studies have highlighted the potential of this compound as a precursor for advanced materials and as a building block in medicinal chemistry.

One of the most notable aspects of Pyrido[3,4-c]pyridazin-3(2H)-one is its ability to undergo various types of cycloaddition reactions. These reactions are fundamental in organic synthesis and have been extensively explored in recent years. For instance, researchers have demonstrated that this compound can participate in [4+2] cycloadditions with dienes under thermal or photochemical conditions, leading to the formation of novel polycyclic structures with potential applications in drug design.

The synthesis of Pyrido[3,4-c]pyridazin-3(2H)-one has been optimized through several routes over the past decade. One popular method involves the condensation of appropriate diamine precursors with carbonyl compounds under acidic conditions. This approach not only ensures high yields but also allows for fine-tuning of the substituents on the aromatic rings to tailor the compound's properties for specific applications.

In terms of applications, Pyrido[3,4-c]pyridazin-3(2H)-one has shown promise in several areas. In medicinal chemistry, its structural similarity to certain bioactive molecules makes it a valuable lead compound for drug discovery programs targeting various diseases. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of Pyrido[3,4-c]pyridazin-3(2H)-one with unprecedented accuracy. These studies have revealed that the compound exhibits strong absorption in the visible region of the electromagnetic spectrum, making it a potential candidate for use in solar energy harvesting technologies.

Despite its numerous advantages, Pyrido[3,4-c]pyridazin-3(2H)-one also presents some challenges. Its synthesis requires precise control over reaction conditions to avoid side reactions that could lead to unwanted byproducts. Furthermore, while its stability under normal conditions is acceptable for many applications, further research is needed to assess its long-term behavior under extreme conditions.

In conclusion, Pyrido[3,c]pyridazin-3(2H)-one (CAS No. 1341095-09-8) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. As research continues to uncover new insights into its properties and capabilities

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.